![molecular formula C19H17N3O4 B2686250 2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-phenylacetamide CAS No. 891867-15-5](/img/structure/B2686250.png)
2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-phenylacetamide
Description
2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-phenylacetamide, also known as MPPA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound is a pyrazinone derivative that has been synthesized through various methods and has shown promising results in several studies. In
Scientific Research Applications
Antitumor Activity
The synthesis of benzothiazoles and their derivatives has been of considerable interest to organic and medicinal chemists. This heterocyclic nucleus, including benzothiazoles, exhibits potent antitumor activity . Specifically, 2-(4-aminophenyl)benzothiazoles have demonstrated nanomolar inhibitory activity against various human breast, ovarian, colon, and renal cell lines in vitro. The structure-activity relationships indicate that the benzothiazole moiety plays a crucial role in their antitumor properties .
Calcium Channel Antagonist
The compound 2-(4-Methoxyphenyl)pyrrolo[2,1-d]pyrido[2,3-c]-[1,5]thiazepin-3(2H)-one serves as a key intermediate in the synthesis of pyrrolopyridothiazepine derivatives. It was synthesized from bis(4H-pyrrolo-3-pyridyl)disulfide and α-bromo-(4-methoxyphenyl)acetic acid ethyl ester. Researchers aimed to develop a novel calcium channel antagonist using this compound .
Hybrid Compound with Cytotoxic Activity
A new hybrid compound, (E)-4-(3-(3-(4-methoxyphenyl)acryloyl)phenoxy)butyl 2-hydroxybenzoate, was synthesized using a linker mode approach. Computational studies, including molecular docking and MD simulation, evaluated its potency against breast cancer. This compound shows promise as a cytotoxic agent .
Ultraviolet (UV) Filter for Cosmetics
The chemical name 2,4-bis-{[4-(2-ethyl-hexyloxy)-2-hydroxy]-phenyl}-6-(4-methoxyphenyl)-(1,3,5)-triazine corresponds to the UV filter commonly known as bemotrizinol (USAN), anisotriazine, or BEMT. It is an oil-soluble broad-spectrum UV filter approved for use in cosmetics. In the EU and Australia, it can be used up to 10%, while in Canada, the maximum allowed concentration is 6% .
Other Pharmaceutical Utilities
Apart from its antitumor and UV-filter properties, benzothiazoles and related compounds have shown potential in treating inflammatory diseases, epilepsy, analgesia, viral infections, cancer, and tuberculosis. Researchers continue to explore their diverse pharmacological applications .
Structure-Activity Relationship Studies
Researchers have investigated the structure-activity relationships of 2-substituted benzothiazoles. These studies help identify the most potent compounds within this series and guide further drug development efforts .
properties
IUPAC Name |
2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-phenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O4/c1-26-16-9-7-15(8-10-16)22-12-11-21(18(24)19(22)25)13-17(23)20-14-5-3-2-4-6-14/h2-12H,13H2,1H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTILFNZGTJHWEV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-ethoxyphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one](/img/structure/B2686169.png)
![7-methoxy-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)benzofuran-2-carboxamide](/img/structure/B2686170.png)
![N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-3-methoxy-2-naphthamide](/img/structure/B2686171.png)
![N-(1-(1-(3-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)furan-2-carboxamide](/img/structure/B2686174.png)
![2-[(2-Methylfuran-3-yl)formamido]acetic acid](/img/structure/B2686182.png)
![2-((6-ethyl-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(3-fluorophenyl)acetamide](/img/structure/B2686187.png)
![N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-chloro-3-(trifluoromethyl)phenyl)propanamide](/img/structure/B2686188.png)
